molecular formula C17H18BrNO5 B8423731 methyl 8-(1-bromoethyl)-2-morpholino-4-oxo-4H-chromene-6-carboxylate

methyl 8-(1-bromoethyl)-2-morpholino-4-oxo-4H-chromene-6-carboxylate

Cat. No.: B8423731
M. Wt: 396.2 g/mol
InChI Key: HZZFCCFTMKIMMQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 8-(1-bromoethyl)-2-morpholino-4-oxo-4H-chromene-6-carboxylate is a useful research compound. Its molecular formula is C17H18BrNO5 and its molecular weight is 396.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H18BrNO5

Molecular Weight

396.2 g/mol

IUPAC Name

methyl 8-(1-bromoethyl)-2-morpholin-4-yl-4-oxochromene-6-carboxylate

InChI

InChI=1S/C17H18BrNO5/c1-10(18)12-7-11(17(21)22-2)8-13-14(20)9-15(24-16(12)13)19-3-5-23-6-4-19/h7-10H,3-6H2,1-2H3

InChI Key

HZZFCCFTMKIMMQ-UHFFFAOYSA-N

Canonical SMILES

CC(C1=CC(=CC2=C1OC(=CC2=O)N3CCOCC3)C(=O)OC)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

Tribromophosphine (1.65 mL, 1.65 mmol) was added to a stirred suspension of methyl 8-(1-hydroxyethyl)-2-morpholino-4-oxo-4H-chromene-6-carboxylate (500 mg, 1.50 mmol) in DCM (10 mL) in an ice bath under nitrogen. The resulting solution was stirred at room temperature for 24 hrs. The reaction was incomplete and further tribromophosphine (0.300 mL, 0.30 mmol) was added and the reaction mixture stirred for an additional 12 hrs. The solvent was evaporated, the residue was suspended in water and ice and a sodium carbonate solution was carefully added until pH 6. The precipitate was collected by filtration, washed with water then with diethylether and dried to afford methyl 8-(1-bromoethyl)-2-morpholino-4-oxo-4H-chromene-6-carboxylate (470 mg, 79%) as a dark beige solid. Mass Spectrum: M+H+ 398.
Quantity
1.65 mL
Type
reactant
Reaction Step One
Name
methyl 8-(1-hydroxyethyl)-2-morpholino-4-oxo-4H-chromene-6-carboxylate
Quantity
500 mg
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0.3 mL
Type
reactant
Reaction Step Two

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